Cas no 1225227-16-6 (N-4-(furan-2-yl)-1,3-thiazol-2-ylpiperidine-4-carboxamide)

• Product Name: N-4-(furan-2-yl)-1,3-thiazol-2-ylpiperidine-4-carboxamide
• CAS No: 1225227-16-6
• MF: C₁₃H₁₅N₃O₂S
• MW: 277.342101335526
• MDL: MFCD18459055
• CID: 5187120
• PubChem ID: 49657846
• Update Time: 2025-05-20

N-4-(furan-2-yl)-1,3-thiazol-2-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(Furan-2-yl)thiazol-2-yl)piperidine-4-carboxamide
• starbld0010185
• N-[4-(furan-2-yl)-1,3-thiazol-2-yl]piperidine-4-carboxamide
• 4-Piperidinecarboxamide, N-[4-(2-furanyl)-2-thiazolyl]-
• N-4-(furan-2-yl)-1,3-thiazol-2-ylpiperidine-4-carboxamide

• MDL： MFCD18459055
• Inchi： 1S/C13H15N3O2S/c17-12(9-3-5-14-6-4-9)16-13-15-10(8-19-13)11-2-1-7-18-11/h1-2,7-9,14H,3-6H2,(H,15,16,17)
• InChI Key： DZBDVMIKOFPISQ-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CO2)N=C1NC(C1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• XLogP3: 1.3
• Topological Polar Surface Area: 95.4

Additional information on N-4-(furan-2-yl)-1,3-thiazol-2-ylpiperidine-4-carboxamide

Professional Introduction to N-4-(furan-2-yl)-1,3-thiazol-2-ylpiperidine-4-carboxamide (CAS No: 1225227-16-6)

N-4-(furan-2-yl)-1,3-thiazol-2-ylpiperidine-4-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1225227-16-6, represents a unique structural motif that combines the functionalities of furan, thiazole, and piperidine rings, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of N-4-(furan-2-yl)-1,3-thiazol-2-ylpiperidine-4-carboxamide is characterized by its intricate connectivity of heterocyclic rings. The presence of a furan ring at the 4-position of the piperidine moiety, linked to a thiazole ring at the 2-position, introduces a rich array of electronic and steric properties that can influence its biological activity. This particular arrangement has been the subject of intense interest due to its potential to interact with biological targets in novel ways.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse pharmacological properties. The combination of furan and thiazole in N-4-(furan-2-yl)-1,3-thiazol-2-ylpiperidine-4-carboxamide is particularly noteworthy, as both heterocycles are known for their ability to modulate various biological pathways. Furan derivatives are often involved in processes such as enzyme inhibition and receptor binding, while thiazole derivatives are frequently associated with antimicrobial and anti-inflammatory activities.

Recent studies have highlighted the potential of this compound as a scaffold for developing new therapeutic agents. For instance, researchers have explored its interactions with enzymes and receptors relevant to neurological disorders. The piperidine ring, in particular, is known for its role in enhancing binding affinity and selectivity, which makes it an attractive component in drug design. The carboxamide functional group further contributes to the compound's versatility by allowing for additional modifications that can fine-tune its pharmacological profile.

The synthesis of N-4-(furan-2-yl)-1,3-thiazol-2-ylpiperidine-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the furan ring at the 4-position of the piperidine moiety is a critical step that necessitates careful optimization to ensure high yield and purity. Similarly, the attachment of the thiazole ring at the 2-position must be carefully managed to avoid unwanted side reactions.

One of the most compelling aspects of this compound is its potential application in addressing complex diseases. For example, preliminary studies have suggested that derivatives of N-4-(furan-2-yl)-1,3-thiazol-2-ylpiperidine-4-carboxamide may exhibit inhibitory effects on enzymes involved in cancer progression. The unique structural features of this compound allow it to interact with target proteins in ways that conventional drugs may not, offering a new avenue for therapeutic intervention.

In addition to its potential in oncology research, this compound has also shown promise in other therapeutic areas. Researchers are exploring its potential as an anti-inflammatory agent and as a treatment for neurodegenerative diseases. The ability of N-4-(furan-2-yl)-1,3-thiazol-2-ylo piperidine -4-carboxamide to modulate multiple biological pathways makes it a versatile tool for drug discovery.

The development of new synthetic methodologies has been instrumental in advancing research on this compound. Advances in catalytic processes and green chemistry principles have enabled more efficient and sustainable production methods. These innovations not only improve the accessibility of N - 4 - ( furan - 2 - yl ) - 1 , 3 - thiazol - 2 - yl piperidine - 4 - carboxamide but also contribute to the broader goals of sustainable pharmaceutical manufacturing.

In conclusion, N - 4 - ( furan - 2 - yl ) - 1 , 3 - thiazol - 2 - yl piperidine - 4 - carboxamide (CAS No: 1225227166) represents a significant advancement in pharmaceutical chemistry. Its unique structural composition and demonstrated biological activity make it a valuable candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound holds great promise for addressing some of the most challenging diseases faced by humanity today.